9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
CAS No.:
Cat. No.: VC15036567
Molecular Formula: C19H22N4OS
Molecular Weight: 354.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H22N4OS |
|---|---|
| Molecular Weight | 354.5 g/mol |
| IUPAC Name | 9-(4-ethylphenyl)-2-ethylsulfanyl-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one |
| Standard InChI | InChI=1S/C19H22N4OS/c1-3-12-8-10-13(11-9-12)17-16-14(6-5-7-15(16)24)20-18-21-19(25-4-2)22-23(17)18/h8-11,17H,3-7H2,1-2H3,(H,20,21,22) |
| Standard InChI Key | IXOZWQFQYRPIAZ-UHFFFAOYSA-N |
| Canonical SMILES | CCC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=NC(=NN24)SCC |
Introduction
9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro triazolo[5,1-b]quinazolin-8(4H)-one is a complex organic compound belonging to the class of nitrogen-containing heterocycles. It features a unique structure that includes a triazolo-quinazolinone core, an ethylsulfanyl group, and a 4-ethylphenyl substituent. This compound is significant in medicinal chemistry due to its diverse biological activities and potential therapeutic applications.
Synthesis and Chemical Reactivity
The synthesis of 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro triazolo[5,1-b]quinazolin-8(4H)-one typically involves a multi-step process. Starting materials such as 1H-1,2,4-triazol-5-amine and ethyl 2-oxo-cyclohexanecarboxylate are commonly used. The compound's reactivity can be explored through various chemical transformations, enhancing its versatility for further applications in medicinal chemistry and materials science.
Biological Activities and Potential Applications
Compounds within the triazolo-quinazoline class exhibit a range of biological activities, including antimicrobial and anticancer effects. Specifically, 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro triazolo[5,1-b]quinazolin-8(4H)-one has shown potential in therapeutic applications due to its interactions with biological targets such as enzymes or receptors.
Comparison with Similar Compounds
This comparison highlights how variations in substituents lead to differences in biological activities and potential applications among compounds in the triazoloquinazoline class.
Research Findings and Future Directions
Molecular docking studies have been performed to evaluate the binding interactions of 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro triazolo[5,1-b]quinazolin-8(4H)-one with various biological targets. These studies suggest its potential as a therapeutic agent due to its ability to interact effectively with enzymes or receptors. Further research is needed to fully explore its therapeutic potential and to develop efficient synthesis methods that can be scaled up for industrial applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume